Cas no 300773-01-7 ((2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile)

• Product Name: (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
• CAS No: 300773-01-7
• MF: C₂₁H₁₄BrN₃O
• MW: 404.259363651276
• CID: 5853675
• PubChem ID: 5928207
• Update Time: 2025-06-30

(2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-(4-bromophenyl)furan-2-yl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile
• 1H-Benzimidazole-2-acetonitrile, α-[[5-(4-bromophenyl)-2-furanyl]methylene]-1-methyl-
• (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile
• (E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• F0862-0057
• 300773-01-7
• AKOS003631734

• Inchi： 1S/C21H14BrN3O/c1-25-19-5-3-2-4-18(19)24-21(25)15(13-23)12-17-10-11-20(26-17)14-6-8-16(22)9-7-14/h2-12H,1H3/b15-12+
• InChI Key： CRHUXFLJHRWFRA-NTCAYCPXSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2N1C)=C\C1=CC=C(C2=CC=C(Br)C=C2)O1

Computed Properties

• Exact Mass: 403.03202g/mol
• Monoisotopic Mass: 403.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 582.2±60.0 °C(Predicted)
• pka: 2.89±0.10(Predicted)

Additional information on (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile

Introduction to (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile (CAS No. 300773-01-7)

(2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile (CAS No. 300773-01-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group, a furan ring, and a benzodiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The brominated phenyl group in the compound plays a crucial role in modulating its interactions with biological targets. Bromine is a halogen that can significantly influence the lipophilicity and electronic properties of the molecule, thereby affecting its binding affinity and selectivity for specific receptors. This property makes the compound an attractive candidate for drug discovery and development.

The furan ring is another key structural feature of (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile. Furan rings are known for their aromaticity and stability, which can enhance the overall stability and bioavailability of the compound. Additionally, furan-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The benzodiazole moiety is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and muscle relaxant properties. The presence of this moiety in (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile suggests potential applications in the treatment of anxiety disorders and other central nervous system (CNS) conditions. The benzodiazole ring can also influence the compound's ability to cross the blood-brain barrier, which is essential for CNS-targeted therapies.

Recent studies have highlighted the potential therapeutic applications of (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile in various disease models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preclinical studies have demonstrated that (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-yl)prop-2-enenitrile has significant antitumor activity against various cancer cell lines. The compound was found to induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways involved in cancer progression. These findings suggest that it could be developed as a novel anticancer agent for use in combination therapy or as a standalone treatment.

In addition to its therapeutic potential, (2E)-3-[5-(4-bromophenyl)furan-2-yl]-2-(1-methyl-1H-1,3-benzodiazol-2-y l)prop - 2 - enenitrile has also been investigated for its pharmacokinetic properties. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring optimal drug delivery and efficacy. The compound's high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

The synthesis of (2E)-3-[5-(4-bromophenyl)furan - 2 - yl] - 2 - ( 1 - methyl - 1 H - 1 , 3 - benzodiazol - 2 - yl)prop - 2 - enenitrile involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and multistep functional group transformations. These methods have been refined over time to improve efficiency and reduce costs associated with large-scale production.

In conclusion, (strong>(strong>)(strong>) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features endow it with diverse biological activities and therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field advances, this compound is likely to play an increasingly important role in the development of novel therapies for various diseases.